
In-Depth Technical Guide: 4-Amino-5-
bromopyridine-2-carboxylic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Amino-5-bromopyridine-2-

carboxylic acid

Cat. No.: B577883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-5-bromopyridine-2-
carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug

discovery. This document details its chemical identity, physicochemical properties, and outlines

a theoretical synthetic pathway.

Chemical Identity and Nomenclature
The compound with the molecular formula C₆H₅BrN₂O₂ is formally identified by the

International Union of Pure and Applied Chemistry (IUPAC) as 4-Amino-5-bromopyridine-2-
carboxylic acid. A common synonym for this compound is 4-Amino-5-bromopicolinic acid. Its

unique Chemical Abstracts Service (CAS) Registry Number is 1363381-01-4.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Amino-5-bromopyridine-2-carboxylic
acid is presented in the table below. These properties are crucial for understanding the

compound's behavior in various experimental and physiological settings.
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Property Value Source

Molecular Formula C₆H₅BrN₂O₂ CymitQuimica

Molecular Weight 217.02 g/mol CymitQuimica

CAS Number 1363381-01-4 BLD Pharm[1]

Purity Typically ≥95%

4-amino-5-bromopyridine-2-

carboxylic acid, 95% Purity,

C6H5BrN2O2, 100 mg

Synthesis Pathway
While a specific, detailed experimental protocol for the synthesis of 4-Amino-5-
bromopyridine-2-carboxylic acid is not readily available in the reviewed literature, a plausible

synthetic route can be conceptualized based on established organic chemistry principles and

synthetic strategies for analogous pyridine derivatives. A potential retrosynthetic analysis

suggests that the target molecule could be prepared from a suitable pyridine precursor through

a series of functional group interconversions.

A logical synthetic approach could involve the following key steps:

Starting Material Selection: A potential starting material is 4-aminopyridine-2-carboxylic acid.

Bromination: The selective bromination at the 5-position of the pyridine ring would be the

critical step. This could potentially be achieved using a suitable brominating agent, such as

N-bromosuccinimide (NBS), in an appropriate solvent. The reaction conditions, including

temperature and catalyst, would need to be carefully optimized to ensure regioselectivity and

high yield.

The following diagram illustrates this theoretical synthetic workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://irl.umsl.edu/cgi/viewcontent.cgi?article=1059&context=chemistry-faculty
https://www.benchchem.com/product/b577883?utm_src=pdf-body
https://www.benchchem.com/product/b577883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Theoretical Synthesis of 4-Amino-5-bromopyridine-2-carboxylic acid
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A theoretical workflow for the synthesis of 4-Amino-5-bromopyridine-2-carboxylic acid.

It is important to note that this represents a proposed synthetic route. The actual experimental

conditions would require significant optimization and characterization to confirm the identity and

purity of the final product.

Experimental Protocols
As of the latest literature review, detailed and validated experimental protocols for the synthesis

and analysis of 4-Amino-5-bromopyridine-2-carboxylic acid have not been published.

Researchers interested in working with this compound would need to develop and validate their

own methods. General approaches for the synthesis of related aminobromopyridine carboxylic

acids often involve multi-step sequences that may include protection-deprotection strategies,

directed ortho-metalation, and halogenation reactions.

For analytical characterization, High-Performance Liquid Chromatography (HPLC) would be a

suitable technique for purity assessment. A reversed-phase C18 column with a mobile phase

consisting of an acetonitrile and water gradient with a suitable buffer would likely provide good

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b577883?utm_src=pdf-body-img
https://www.benchchem.com/product/b577883?utm_src=pdf-body
https://www.benchchem.com/product/b577883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


separation. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) would be essential

for structural elucidation and confirmation.

Signaling Pathways and Logical Relationships
To illustrate the logical relationship in the characterization of a novel chemical entity like 4-
Amino-5-bromopyridine-2-carboxylic acid, the following diagram outlines a typical workflow

from synthesis to characterization and further application studies.
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A logical workflow for the characterization and application of a novel chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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